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Compound of Interest

Compound Name: 2,7-Naphthyridine-4-carbaldehyde

CAS No.: 10273-40-2

Cat. No.: B181435

Get Quote

This guide provides a comprehensive comparison of spectroscopic data for various 2,7-

naphthyridine derivatives, offering valuable insights for researchers, scientists, and

professionals in drug development. The information presented is supported by experimental

data to facilitate the identification and characterization of these compounds.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for a selection of 2,7-naphthyridine

derivatives, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS),

which are crucial for structural elucidation.

¹H-NMR Spectroscopic Data
Proton Nuclear Magnetic Resonance (¹H-NMR) is instrumental in determining the hydrogen

framework of a molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative

to a standard reference.
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Compound Solvent
Chemical Shifts (δ, ppm)
and Coupling Constants
(J, Hz)

Unsubstituted 2,7-

Naphthyridine
-

H1/H8: 9.32, H3/H6: 7.78,

H4/H5: 8.74

4-Hydroxy-8-methyl-1-oxo-6-

phenyl-1,2-dihydro-2,7-

naphthyridine-3-carboxylic acid

hydrazide

DMSO-d₆

3.09 (s, 3H, CH₃), 7.52–7.63

(m, 2H, Ar), 7.76–7.78 (m, 1H,

Ar), 8.16–8.28 (m, 3H, Ar),

8.50 (s, 1H, OH), 8.75 (s, 1H,

NH), 11.70 (s, 1H, NH)[1]

8-Ethoxy-4-hydroxy-1-oxo-6-

phenyl-1,2-dihydro-2,7-

naphthyridine-3-carboxylic acid

(4-chloro-benzylidene)-

hydrazide

DMSO-d₆

3.09 (s, 3H, CH₃), 7.52–7.57

(m, 3H, Ar), 7.79 (s, 1H, CH),

8.15–8.20 (m, 3H, Ar), 8.29–

8.31 (m, 2H, Ar), 8.52 (s, 1H,

Ar), 8.75 (s, 1H, OH), 10.63 (s,

1H, NH), 12.66 (s, 1H, NH)[1]

Compound 10j (an anti-

Staphylococcal candidate)
DMSO-d₆

3.10 (s, 3H, CH₃), 7.51 (s, 1H,

CH), 7.52–7.58 (m, 3H, Ar),

8.16–8.21 (m, 4H, Ar), 8.23–

8.27 (m, 1H, Ar), 8.46 (s, 1H,

Ar), 8.66 (s, 1H, Ar), 8.93 (s,

1H, OH), 12.17 (s, 1H, NH)[1]

¹³C-NMR Spectroscopic Data
Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR) provides information about the carbon

skeleton of a molecule.
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Compound Solvent Chemical Shifts (δ, ppm)

Unsubstituted 2,7-

Naphthyridine
-

C1/C8: 152.0, C3/C6: 121.0,

C4/C5: 136.0, C4a/C8a: 149.0

4-Hydroxy-8-methyl-1-oxo-6-

phenyl-1,2-dihydro-2,7-

naphthyridine-3-carboxylic acid

hydrazide

DMSO-d₆

20.84, 110.94, 113.03, 116.85,

122.09, 127.41 (2C), 128.90

(2C), 130.46, 137.19, 142.42,

155.56, 160.88, 167.85,

169.31[1]

8-Ethoxy-4-hydroxy-1-oxo-6-

phenyl-1,2-dihydro-2,7-

naphthyridine-3-carboxylic acid

(4-chloro-benzylidene)-

hydrazide

DMSO-d₆

22.49, 111.26, 115.36, 126.73,

127.28, 127.45, 127.55,

128.17, 128.27, 128.55,

128.76, 128.95, 129.43,

129.61, 130.63, 137.84,

138.90, 139.07, 142.65,

155.01, 155.32, 165.88,

167.06[1]

Compound 10j (an anti-

Staphylococcal candidate)
DMSO-d₆

22.49, 111.26, 115.33, 126.75,

127.52, 128.06, 128.15,

128.48, 128.76, 128.95,

129.10, 129.40, 130.63,

131.37, 137.79, 137.97,

138.14, 142.56, 155.01,

155.41, 165.96, 167.11[1]

Mass Spectrometry Data
Mass spectrometry (MS) is used to determine the molecular weight and elemental composition

of a compound. The fragmentation patterns can also provide structural information.
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Compound Ionization Method Key Fragments (m/z)

Parent 2,7-Naphthyridine -
General pathway includes loss

of HCN and C₂H₂.[2]

Substituted 2,7-Naphthyridines Electron Ionization (EI)

Fragmentation often begins at

the substituent level, followed

by the characteristic ring

cleavage with fragments at m/z

= 104, 103, 77, 76, and 50.[2]

2,7-Naphthyridine Derivatives
Chemical Ionization (CI) with

Isobutane

Primarily displays the

protonated molecular ion

(MH⁺) due to the reduced

fragmentation with this soft

ionization technique.[2]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results.

NMR Spectroscopy
¹H and ¹³C-NMR spectra are typically recorded on a Bruker Avance spectrometer operating at

frequencies of 300 MHz or 600 MHz for ¹H and corresponding frequencies for ¹³C.[1]

Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common

solvents, with Tetramethylsilane (TMS) used as an internal standard.[1] For signal assignments

in ¹³C-NMR spectra, techniques such as Attached Proton Test (APT), Distortionless

Enhancement by Polarization Transfer (DEPT), or Heteronuclear Correlation spectroscopy

(HETCOR) can be employed.[2]

Mass Spectrometry
Mass spectra are generally obtained using electron ionization (EI) or chemical ionization (CI).

[2] For CI, isobutane is often chosen as the reagent gas due to its ability to produce less

fragmentation and prominent protonated molecular ions (MH⁺).[2]

Experimental Workflow
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The following diagram illustrates a general workflow for the synthesis and characterization of

2,7-naphthyridine derivatives.
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Click to download full resolution via product page

Caption: General workflow for synthesis and characterization of 2,7-naphthyridine derivatives.

This guide provides a foundational understanding of the spectroscopic properties of 2,7-

naphthyridine derivatives. For more in-depth analysis, it is recommended to consult the primary

literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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